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Compound of Interest

Compound Name: 2-Hydroxyethyl benzoate

Cat. No.: B041798 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of the chemical and physical properties of 2-
Hydroxyethyl benzoate, tailored for professionals in research and drug development. It

includes detailed experimental protocols for the determination of its key characteristics,

quantitative data summarized in tabular format, and visualizations of its synthesis and

analytical workflow.

Chemical Identity and Structure
2-Hydroxyethyl benzoate, also known as ethylene glycol monobenzoate, is an organic

compound belonging to the benzoate ester class. It is characterized by a benzene ring

attached to an ester group, which in turn is linked to a 2-hydroxyethyl group.

Chemical Structure:

Caption: Chemical structure of 2-Hydroxyethyl benzoate.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 2-hydroxyethyl benzoate[1]

CAS Number 94-33-7[1][2][3][4][5]

Molecular Formula C₉H₁₀O₃[2][5]

Molecular Weight 166.17 g/mol [1][2]

SMILES C1=CC=C(C=C1)C(=O)OCCO[1]

InChI
InChI=1S/C9H10O3/c10-6-7-12-9(11)8-4-2-1-3-

5-8/h1-5,10H,6-7H2[1]

Synonyms

Ethylene glycol monobenzoate, 2-

(Benzoyloxy)ethanol, β-Hydroxyethyl

benzoate[1]

Physicochemical Properties
The physicochemical properties of 2-Hydroxyethyl benzoate are crucial for its handling,

formulation, and application in various research and development contexts.

Table 2: Physicochemical Data
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Property Value Reference

Physical State
Colorless to pale yellow liquid

or solid
[3][6]

Melting Point 34 - 45 °C [2][3][6]

Boiling Point ~213 - 288.8 °C at 760 mmHg [3][7][8]

Density ~1.11 - 1.175 g/cm³ [3][8]

Solubility

Soluble in organic solvents like

ethanol, benzene, and

methanol.

[3]

Flash Point ~125.5 °C [6][8]

Refractive Index ~1.526 - 1.537 [3][7][8]

Synthesis of 2-Hydroxyethyl Benzoate
2-Hydroxyethyl benzoate is typically synthesized via the esterification of benzoic acid with

ethylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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